Cas no 14067-87-9 (N-(Phenyl-phenylamino-methylene)-benzenesulfonamide)

• Product Name: N-(Phenyl-phenylamino-methylene)-benzenesulfonamide
• CAS No: 14067-87-9
• MF: C₁₉H₁₆N₂O₂S
• MW: 336.407543182373
• CID: 2773975
• PubChem ID: 2855702
• Update Time: 2025-04-21

N-(Phenyl-phenylamino-methylene)-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(PHENYL-PHENYLAMINO-METHYLENE)-BENZENESULFONAMIDE
• 651-272-8
• 14067-87-9
• SMSF0006478
• CB08196
• CBMicro_005718
• AKOS030658910
• DTXSID00386235
• N-(Phenyl-phenylamino-methylene)-benzenesulfonamide

• Inchi： 1S/C19H16N2O2S/c22-24(23,18-14-8-3-9-15-18)21-19(16-10-4-1-5-11-16)20-17-12-6-2-7-13-17/h1-15H,(H,20,21)
• InChI Key： XTPOXAFUNCGPJG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N=C(C1C=CC=CC=1)NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 336.09324893Da
• Monoisotopic Mass: 336.09324893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 66.9Ų